N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]cyclopentanecarboxamide

• IUPAC Name: N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]cyclopentanecarboxamide
• InChI: InChI=1S/C20H22N2O3/c23-19(14-5-1-2-6-14)21-16-9-10-17-15(13-16)7-3-11-22(17)20(24)18-8-4-12-25-18/h4,8-10,12-14H,1-3,5-7,11H2,(H,21,23)
• InChI Key: ZFPSKABZMHFITF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=CO4
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]cyclopentanecarboxamide, also known as FC-99, is a novel compound that has been synthesized for scientific research purposes. This compound belongs to the family of quinoline derivatives and has been found to have potential applications in the field of drug discovery.

Scientific Research Applications

Antiproliferative Activity

. These compounds have shown promising results against certain cancer cell lines, indicating their potential use in cancer treatment.

Antioxidant Activity

. Antioxidants are crucial in neutralizing harmful free radicals in the body, which can help prevent various diseases.

Antibacterial Activity

. This suggests their potential use in the development of new antibacterial agents.

Anti-Cancer Activity

. They have shown a variety of therapeutic advantages, such as anti-cancer activity.

Use in Epoxy Resins

. Epoxy resins have a wide range of applications, including in coatings, adhesives, and composite materials.

Use in Pharmaceuticals

. It is a key starting material for a variety of industries for the preparation of many useful products.

Use in Agrochemicals

. Agrochemicals are substances that help in the management of agricultural ecosystems and micro-organisms in the farming area.

Use in Lacquers

. Lacquers are a type of hard and shiny coating used for decorative or protective purposes.

Mechanism of Action

Target of Action

Furan derivatives have been reported to exhibit a wide diversity of pharmacological activities .

Mode of Action

Furan-containing compounds are known to be more reactive due to the presence of an electron-withdrawing acyl group, which enhances nucleophilic addition .

Biochemical Pathways

Furan derivatives have been reported to participate in diverse types of reactions, especially multicomponent reactions .

Pharmacokinetics

Furan derivatives are known to improve pharmacokinetic characteristics of lead molecules and thus used as a remedy to optimize solubility and bioavailability parameters of proposed poorly soluble lead molecules .

Result of Action

Furan derivatives have been reported to exhibit a wide diversity of pharmacological activities including antimicrobial, antitumor, analgesic, antihypertensive and anti-inflammatory activity .

Action Environment

The chemistry of acyl isothiocyanates, which includes furan derivatives, is very rich and diverse and has been employed in the synthesis of a number of biologically active heterocycles .